2,5-Dimethylbenzaldehyde-dnph
Overview
Description
2,5-Dimethylbenzaldehyde-2,4-DNPH is a derivative of 2,4-Dinitrophenylhydrazine (DNPH) and is used in the analysis of air samples . It is also known as 2,5-Dimethylbenzaldehyde 2,4-dinitrophenylhydrazone .
Molecular Structure Analysis
The molecular formula of 2,5-Dimethylbenzaldehyde-DNPH is C15H14N4O4 . The InChI code is 1S/C15H14N4O4/c1-10-3-4-11(2)12(7-10)9-16-17-14-6-5-13(18(20)21)8-15(14)19(22)23/h3-9,17H,1-2H3/b16-9+ .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 314.30 , a melting point of 219-221 °C , and a predicted boiling point of 487.5±45.0 °C .Scientific Research Applications
Spectral Analysis and Zero-Field Splitting Parameters
2,5-Dimethylbenzaldehyde (2,5-DMB) exhibits unique spectral properties and zero-field splitting (ZFS) parameters, important in the study of molecular interactions and quantum states. Despres and Migirdicyan (1980) noted that deuterium substitution in 2,5-DMB affects the ZFS parameters, indicating its utility in studying spin-spin and spin-orbit interactions in aromatic carbonyls (Despres & Migirdicyan, 1980). This is further supported by a later study that determined the ZFS parameters in various dimethylbenzaldehydes, including 2,5-DMB, dispersed in single crystals, providing insight into molecular electronic structures (Despres & Migirdicyan, 1977).
Monitoring Environmental and Biological Samples
2,5-DMB, when combined with DNPH (2,4-dinitrophenylhydrazine), is used in the analytical detection of carbonyl compounds. Tai et al. (2004) described a method using DNPH for trapping and determining hydroxyl radicals in advanced oxidation processes, highlighting its role in environmental monitoring (Tai et al., 2004). Additionally, the DNPH method, often employed in air sample analysis, helps identify chemical interferences in aldehyde and ketone determination, as shown by Pötter and Karst (1996) (Pötter & Karst, 1996).
Application in Chemical Synthesis and Catalysis
The study of 2,5-DMB in various chemical reactions, especially in catalytic processes, is another significant area of research. For instance, Casanova et al. (2009) investigated the oxidative esterification of 5-hydroxymethyl-2-furfural into 2,5-dimethylfuroate, an important biomass derivative, using gold on nanoparticulated ceria. This research illustrates the potential of 2,5-DMB derivatives in replacing oil-dependent polymers (Casanova, Iborra, & Corma, 2009).
Safety and Hazards
properties
IUPAC Name |
N-[(E)-(2,5-dimethylphenyl)methylideneamino]-2,4-dinitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4/c1-10-3-4-11(2)12(7-10)9-16-17-14-6-5-13(18(20)21)8-15(14)19(22)23/h3-9,17H,1-2H3/b16-9+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDQEABEWIRZLY-CXUHLZMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)C)/C=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
152477-96-8 |
Source
|
| Record name | 152477-96-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic Acid](/img/structure/B1638716.png)
![3-[7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid](/img/structure/B1638735.png)
![3-(2-p-Tolyl imidazo[1,2-a]pyridin-3-yl)acrylicacid](/img/structure/B1638736.png)